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Compound of Interest

Compound Name: 2-Fluoropentane
CAS No.: 590-87-4
Cat. No.: B3392424
Get Quote
. J

This guide provides an in-depth overview of 2-Fluoropentane, tailored for researchers,
scientists, and professionals in the field of drug development. It covers the systematic IUPAC
nomenclature, common synonyms, physicochemical properties, and analytical methodologies.

IUPAC Nomenclature and Synonyms

The systematic name for the compound, as determined by the International Union of Pure and
Applied Chemistry (IUPAC), is 2-fluoropentane.[1][2] This name is derived from the parent
alkane, pentane, with a fluorine atom substituted at the second carbon position.

Due to the presence of a chiral center at the second carbon, 2-Fluoropentane can exist as two
stereoisomers:

e (S)-2-fluoropentane|3]
e (R)-2-fluoropentane[4]

A variety of synonyms and identifiers are used in literature and chemical databases for 2-
Fluoropentane. These are crucial for comprehensive literature searches and substance
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identification.
Common Synonyms and Identifiers:

o 2-Pentyl fluoride[5][6][7]

Pentane, 2-fluoro-[1][5][6]

2- Fluorpentan[5][6][7]

CAS Registry Number: 590-87-4[2][5][6]

PubChem CID: 13299938[1][7]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Fluoropentane is presented in the
table below. These properties have been computationally predicted and experimentally
determined.
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Property Value Source(s)
Molecular Formula C5H11F [L][2][3][5][6]
Molecular Weight 90.14 g/mol [L1[31517]
Boiling Point 50-56.7 °C [718]
Density 0.8 £ 0.1 g/cm? (Predicted) [7]
Flash Point -3.9 + 11.6 °C (Predicted) [7]
Vapor Pressure 237.1.1 0.1 mmHg at 25°C 7
(Predicted)
Refractive Index 1.353 (Predicted) [7]
XLogP3 2.3 [11[3][5]
Hydrogen Bond Donor Count 0 [31[5]
(H:Z(::;gen Bond Acceptor 1 3][5]
Rotatable Bond Count 2 [31[5]
Exact Mass 90.084478513 Da [11[31[5]
Complexity 27.1 [31[5]

Experimental Protocols and Analysis

The structural elucidation and purity determination of 2-Fluoropentane rely on standard
analytical techniques. While detailed experimental protocols are proprietary to the conducting
laboratories, the general methodologies are outlined below.

Spectroscopic Analysis:
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Used to determine the proton environment in the molecule. The proton at the C2
position, bonded to the same carbon as the fluorine, will show a characteristic splitting
pattern due to coupling with both adjacent protons and the fluorine atom.[9]
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o 1%F NMR: Provides information about the fluorine environment and is crucial for confirming
the presence and position of the fluorine atom.[9]

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is employed to separate
2-Fluoropentane from a mixture and to confirm its molecular weight. The mass spectrum is
expected to show a molecular ion peak at an m/z of approximately 90.[9] Common
fragmentation patterns include the loss of a fluorine radical or a hydrogen fluoride molecule.

[9]
Elemental Analysis:

e This method is used to verify the elemental composition (%C, %H, %F) of the compound,
ensuring it aligns with the molecular formula C5H11F.[9]

Synthesis:

« A documented synthetic route involves the reaction of 2-methoxypentane with acetyl fluoride.

[5]

Logical Relationships in IUPAC Naming

The following diagram illustrates the logical workflow for deriving the IUPAC name "2-
Fluoropentane".
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Assemble the name: Substituent Position + Substituent Name + Parent Chain }—» 2-Fluoropentane

| Numbering from the right gives Fluorine position 2 }—»
Number the carbon chain to give the substituent the lowest possible number
| Numbering from the left gives Fiuorine position 4

Click to download full resolution via product page

IUPAC Naming Convention for 2-Fluoropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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